Cas no 35833-62-6 (Cabraleadiol 3-acetate)
Cabraleadiol 3-acetate structure
Product Name:Cabraleadiol 3-acetate
CAS No:35833-62-6
MF:C32H54O4
MW:502.768770694733
MDL:MFCD17214833
CID:827528
PubChem ID:12019028
Update Time:2025-04-19
Cabraleadiol 3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Cabraleadiol 3-acetate
- (3α,24S)-25-Hydroxy-20,24-epoxydammaran-3-yl acetate
- 20(S)-Ginsenoside F1
- 3-O-acetylcabraleadiol
- Cabraleadiol monoacetate
- cabraleadiol-3-acetate
- Ginsenoside F1
- GINSENOSIDE F1(P)
- ginsenoside-F(1)
- ginsenoside-F1
- [ "" ]
- Q27138613
- FS-9796
- Betulafolianediol 3-acetate; Cabraleadiol 3-acetate
- (3alpha,24S)-25-hydroxy-20,24-epoxydammaran-3-yl acetate
- CHEBI:70273
- AKOS032962132
- 35833-62-6
- CS-0023622
- [(3R,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- HY-N2976
- ((3R,5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) acetate
- DA-51527
-
- MDL: MFCD17214833
- Inchi: 1S/C32H54O4/c1-20(33)35-25-14-16-29(6)23(27(25,2)3)13-18-31(8)24(29)11-10-21-22(12-17-30(21,31)7)32(9)19-15-26(36-32)28(4,5)34/h21-26,34H,10-19H2,1-9H3/t21-,22+,23+,24-,25-,26+,29+,30-,31-,32+/m1/s1
- InChI Key: MYKPKZPRXSYQEQ-QCPMDXGFSA-N
- SMILES: O1[C@H](C(C)(C)O)CC[C@@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@H](C(C)(C)[C@@H]3CC[C@@]21C)OC(C)=O
Computed Properties
- Exact Mass: 502.402
- Monoisotopic Mass: 502.402
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 4
- Complexity: 895
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- XLogP3: 9.668
Experimental Properties
- Color/Form: Cryst.
- Density: 1.1±0.1 g/cm3
- Boiling Point: 546.1±15.0 °C at 760 mmHg
- Flash Point: 161.5±13.9 °C
- PSA: 55.76000
- LogP: 7.31180
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Cabraleadiol 3-acetate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Cabraleadiol 3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCY-104-20 mg |
Cabraleadiol 3-acetate |
35833-62-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| Cooke Chemical | M0895135-1mg |
Cabraleadiol3-acetate |
35833-62-6 | 95% | 1mg |
RMB 1216.00 | 2025-02-20 | |
| TargetMol Chemicals | TN3556-5 mg |
Cabraleadiol 3-acetate |
35833-62-6 | 98% | 5mg |
¥ 4,750 | 2023-07-11 | |
| TargetMol Chemicals | TN3556-1 mL * 10 mM (in DMSO) |
Cabraleadiol 3-acetate |
35833-62-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7220 | 2023-09-15 | |
| TargetMol Chemicals | TN3556-5mg |
Cabraleadiol 3-acetate |
35833-62-6 | 98% | 5mg |
¥ 4750 | 2023-09-15 | |
| DC Chemicals | DCY-104-20mg |
Cabraleadiol 3-acetate |
35833-62-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2023-09-15 |
Cabraleadiol 3-acetate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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